Cas no 3652-29-7 ((5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid)

• Product Name: (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CAS No: 3652-29-7
• MF: C₉H₈N₄O₂S
• MW: 236.250419616699
• CID: 3089031
• PubChem ID: 715401
• Update Time: 2025-05-20

(5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• ((5-pyridin-4-yl-4h-1,2,4-triazol-3-yl)thio)acetic acid
• (5-Pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 2-((5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
• CCG-109719
• 2-[[5-(4-pyridyl)-4H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• (5-pyridin-4-yl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• {[3-(Pyridin-4-yl)-1H-1,2,4-triazol-5-yl]sulfanyl}acetic acid
• AKOS002344742
• DTXSID10984605
• Acetic acid, [[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• {[5-(pyridin-4-yl)-4h-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-((5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• STK927320
• 2-([5-(pyridin-4-yl)-4h-1,2,4-triazol-3-yl]sulfanyl)acetic acid
• 6612-18-6
• 2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 3652-29-7

• MDL： MFCD02366349
• Inchi： 1S/C9H8N4O2S/c14-7(15)5-16-9-11-8(12-13-9)6-1-3-10-4-2-6/h1-4H,5H2,(H,14,15)(H,11,12,13)
• InChI Key： GBXQYKGZCGJCIL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 236.037
• Monoisotopic Mass: 236.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 575.8°C at 760 mmHg
• Flash Point: 302°C
• Refractive Index: 1.696

Additional information on (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid

Comprehensive Overview of (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid (CAS No. 3652-29-7)

(5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid (CAS No. 3652-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring and a [1,2,4]triazole moiety, linked via a sulfanyl-acetic acid group. Its structural complexity makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its versatile reactivity and binding affinity.

The growing interest in heterocyclic compounds like (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid aligns with current trends in green chemistry and sustainable synthesis. With the rise of AI-driven drug discovery, computational models frequently highlight such molecules for their bioactivity. Searches for "triazole derivatives in medicine" or "pyridine-based bioactive compounds" have surged, reflecting the demand for innovative therapeutic agents. This compound’s sulfanyl-acetic acid side chain further enhances its solubility, a critical factor in formulation development.

From a synthetic perspective, CAS No. 3652-29-7 is often discussed in the context of click chemistry and multicomponent reactions. Its [1,2,4]triazole core is a hallmark of stability and metabolic resistance, traits highly valued in pharmacokinetic optimization. Recent publications emphasize its role in designing metal-chelating ligands, addressing challenges in catalysis and material science. Users searching for "synthetic routes for triazole-acids" or "applications of pyridinyl triazoles" will find this compound particularly relevant.

In agrochemical research, (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid is studied for its potential as a plant growth regulator or pesticide intermediate. The pyridine and triazole functionalities are known to interact with biological targets in pests, offering avenues for eco-friendly crop protection. Queries like "triazole-based agrochemicals" or "pyridine derivatives in agriculture" underscore its cross-disciplinary appeal.

Quality control and analytical characterization of CAS No. 3652-29-7 involve advanced techniques such as HPLC, NMR, and mass spectrometry. Its purity and stability are critical for reproducible research, driving searches for "analytical methods for triazole compounds." Regulatory compliance and safety data are also frequently requested, though this compound is not classified under restricted categories.

In summary, (5-Pyridin-4-yl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid represents a nexus of innovation in multiple scientific domains. Its dual heterocyclic architecture and functional adaptability position it as a valuable tool for addressing contemporary challenges in life sciences and industrial chemistry. As interest in structure-activity relationships grows, this compound is poised to remain a focal point in both academic and industrial research.